Cas no 1866182-01-5 (tert-butyl N-(2,2-dichloroethyl)carbamate)

• Product Name: tert-butyl N-(2,2-dichloroethyl)carbamate
• CAS No: 1866182-01-5
• MF: C₇H₁₃Cl₂NO₂
• MW: 214.089620351791
• CID: 5907997
• PubChem ID: 57040436
• Update Time: 2025-05-26

tert-butyl N-(2,2-dichloroethyl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-7102576
• tert-butyl N-(2,2-dichloroethyl)carbamate
• 1866182-01-5

• Inchi： 1S/C7H13Cl2NO2/c1-7(2,3)12-6(11)10-4-5(8)9/h5H,4H2,1-3H3,(H,10,11)
• InChI Key： NQJNSZUOOWUQGB-UHFFFAOYSA-N
• SMILES： ClC(CNC(=O)OC(C)(C)C)Cl

Computed Properties

• Exact Mass: 213.0323340g/mol
• Monoisotopic Mass: 213.0323340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 38.3Ų

Additional information on tert-butyl N-(2,2-dichloroethyl)carbamate

tert-butyl N-(2,2-dichloroethyl)carbamate (CAS No: 1866182-01-5)

The compound tert-butyl N-(2,2-dichloroethyl)carbamate, identified by the CAS number 1866182-01-5, is a significant molecule in the field of organic chemistry and chemical synthesis. This compound has garnered attention due to its unique structural properties and potential applications in various industries. Recent studies have highlighted its role in the development of advanced materials and its contribution to innovative chemical processes.

tert-butyl N-(2,2-dichloroethyl)carbamate is characterized by its distinctive structure, which includes a tert-butyl group attached to a carbamate functional group. The presence of the dichloroethyl substituent introduces interesting electronic and steric effects, making this compound versatile for various chemical reactions. Researchers have explored its reactivity in nucleophilic substitutions and its ability to act as a protecting group in peptide synthesis.

One of the most notable advancements involving this compound is its application in the synthesis of bioactive molecules. Recent studies have demonstrated that tert-butyl N-(2,2-dichloroethyl)carbamate can serve as an efficient precursor for constructing complex organic frameworks, particularly in the pharmaceutical industry. Its ability to facilitate controlled reactions under mild conditions has made it a valuable tool for medicinal chemists.

In addition to its role in drug discovery, this compound has also been investigated for its potential in polymer chemistry. The dichloroethyl group provides opportunities for cross-linking reactions, which can lead to the development of novel materials with enhanced mechanical properties. These findings underscore the importance of tert-butyl N-(2,2-dichloroethyl)carbamate in advancing material science.

The synthesis of tert-butyl N-(2,2-dichloroethyl)carbamate involves a multi-step process that requires precise control over reaction conditions. Recent research has focused on optimizing these steps to improve yield and purity. For instance, studies have shown that the use of specific catalysts can significantly enhance the efficiency of key intermediates formation.

In terms of environmental impact, there is growing interest in understanding the degradation pathways of this compound. Preliminary studies suggest that under certain conditions, it can undergo hydrolysis to produce less harmful byproducts. This information is crucial for assessing its safety profile and ensuring sustainable practices in its production and application.

The versatility of tert-butyl N-(2,2-dichloroethyl)carbamate continues to drive research across multiple disciplines. Its unique combination of functional groups makes it an ideal candidate for exploring new chemical transformations and developing innovative solutions in various fields.